Cas no 1854227-79-4 ((1,2-Dimethylcyclohexyl)methanamine)

• Product Name: (1,2-Dimethylcyclohexyl)methanamine
• CAS No: 1854227-79-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD30487924
• CID: 5613349
• PubChem ID: 21834865
• Update Time: 2025-05-23

(1,2-Dimethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5689783
• 1854227-79-4
• (1,2-dimethylcyclohexyl)methanamine
• EN300-330212
• Cyclohexanemethanamine, 1,2-dimethyl-
• (1,2-Dimethylcyclohexyl)methanamine

• MDL： MFCD30487924
• Inchi： 1S/C9H19N/c1-8-5-3-4-6-9(8,2)7-10/h8H,3-7,10H2,1-2H3
• InChI Key： NFMDFCMRQKHKAL-UHFFFAOYSA-N
• SMILES： NCC1(C)CCCCC1C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.832±0.06 g/cm3(Predicted)
• Boiling Point: 169.0±8.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1,2-Dimethylcyclohexyl)methanamine

Exploring the Properties and Applications of (1,2-Dimethylcyclohexyl)methanamine (CAS No. 1854227-79-4)

(1,2-Dimethylcyclohexyl)methanamine, with the CAS number 1854227-79-4, is a specialized organic compound that has garnered significant interest in the fields of pharmaceutical research, agrochemical development, and specialty chemical synthesis. This cyclohexyl-based amine derivative is characterized by its unique structural features, including a 1,2-dimethylcyclohexyl backbone and a primary amine functional group, which contribute to its versatile reactivity and potential applications.

The molecular structure of (1,2-Dimethylcyclohexyl)methanamine plays a crucial role in its chemical behavior. The presence of two methyl groups at the 1 and 2 positions of the cyclohexyl ring introduces steric effects that can influence the compound's reactivity and interaction with other molecules. This structural motif is particularly valuable in the design of chiral compounds, as the dimethylcyclohexyl moiety can serve as a stereocontrol element in asymmetric synthesis.

In pharmaceutical research, (1,2-Dimethylcyclohexyl)methanamine has shown promise as a building block for drug discovery. Its amine functionality makes it a valuable intermediate in the synthesis of various bioactive molecules, including potential central nervous system (CNS) agents. Researchers are particularly interested in exploring how the cyclohexylmethanamine scaffold might contribute to improved blood-brain barrier penetration in drug candidates targeting neurological disorders.

The agrochemical industry has also taken notice of CAS 1854227-79-4 for its potential applications in crop protection. The compound's structural features suggest it could serve as a precursor for novel pesticides or plant growth regulators. Current research is investigating how modifications to the dimethylcyclohexylamine core might lead to compounds with specific biological activities against agricultural pests while maintaining favorable environmental profiles.

From a synthetic chemistry perspective, (1,2-Dimethylcyclohexyl)methanamine offers interesting possibilities for catalysis and material science. The compound's ability to coordinate with metals makes it a candidate ligand in transition metal catalysis, potentially enabling more efficient and selective chemical transformations. Additionally, its rigid cyclohexyl structure could be valuable in the design of advanced materials with specific thermal or mechanical properties.

The market for specialty amines like (1,2-Dimethylcyclohexyl)methanamine has been growing steadily, driven by increasing demand from the pharmaceutical and agrochemical sectors. As researchers continue to explore the compound's potential applications, suppliers are scaling up production to meet the needs of both academic and industrial laboratories. Current market trends suggest that cyclohexylamine derivatives will remain important tools in chemical research and development for the foreseeable future.

Quality control and characterization of CAS 1854227-79-4 are critical aspects of its commercial availability. Advanced analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the purity and stereochemical integrity of the compound. These quality measures are particularly important for applications where the stereochemistry of the 1,2-dimethylcyclohexyl moiety significantly impacts biological activity or material properties.

Environmental and safety considerations for (1,2-Dimethylcyclohexyl)methanamine are an important area of ongoing research. While the compound itself is not classified as hazardous under current regulations, proper handling procedures are still recommended for laboratory and industrial settings. Researchers are particularly interested in developing greener synthetic routes to this and related cyclohexylmethanamine derivatives to minimize environmental impact.

Future research directions for (1,2-Dimethylcyclohexyl)methanamine include exploring its potential in medicinal chemistry, investigating its use in asymmetric catalysis, and developing more efficient synthetic methods for its production. The compound's unique combination of structural features – the dimethylcyclohexyl ring system and the primary amine functionality – continues to make it an attractive target for chemical innovation across multiple disciplines.

For researchers and industry professionals seeking information about CAS 1854227-79-4, it's important to consult reliable chemical databases and supplier specifications. The compound's growing importance in various fields of chemistry has led to increased availability from specialty chemical providers, with many offering both small-scale quantities for research purposes and larger quantities for industrial applications.